2-(4-fluorophenyl)-7-(methylamino)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one

• IUPAC Name: 2-(4-fluorophenyl)-7-(methylamino)-6,7-dihydro-5H-pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C13H13FN4O/c1-15-12-7-16-13(19)11-6-10(17-18(11)12)8-2-4-9(14)5-3-8/h2-6,12,15H,7H2,1H3,(H,16,19)
• InChI Key: YSMSUDIJISANPF-UHFFFAOYSA-N
• Canonical SMILES: CNC1CNC(=O)C2=CC(=NN12)C3=CC=C(C=C3)F
• Molecular Formula: C13H13FN4O
• Molecular Weight: 260.27 g/mol

Description

2-(4-fluorophenyl)-7-(methylamino)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one, also known as FMPD, is a chemical compound that has been studied for its potential use in scientific research. This compound is a pyrazolopyrazinone derivative and has been shown to have various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-(4-fluorophenyl)-7-(methylamino)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one is not fully understood, but it is believed to act as a dopamine reuptake inhibitor and a sigma-1 receptor agonist. By inhibiting the reuptake of dopamine, 2-(4-fluorophenyl)-7-(methylamino)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one increases the concentration of dopamine in the synaptic cleft, leading to increased dopamine signaling. The activation of the sigma-1 receptor has been shown to have various effects on the nervous system, including the modulation of ion channels and the release of neurotransmitters.
Biochemical and Physiological Effects:
2-(4-fluorophenyl)-7-(methylamino)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one has been shown to have various biochemical and physiological effects, including an increase in dopamine signaling, anxiolytic and antidepressant-like effects, and the modulation of ion channels and neurotransmitter release. 2-(4-fluorophenyl)-7-(methylamino)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one has also been shown to have a low toxicity profile, making it a potential candidate for further research.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(4-fluorophenyl)-7-(methylamino)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one in lab experiments include its simple synthesis method, its affinity for the dopamine transporter and sigma-1 receptor, and its potential use in the treatment of anxiety and depression. However, the limitations of using 2-(4-fluorophenyl)-7-(methylamino)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one in lab experiments include the lack of understanding of its mechanism of action and the need for further research to fully understand its potential uses.

Future Directions

For research on 2-(4-fluorophenyl)-7-(methylamino)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one include further studies on its mechanism of action, its potential use in the treatment of anxiety and depression, and its potential use in other areas of neuroscience research. Additionally, the development of more specific and selective analogs of 2-(4-fluorophenyl)-7-(methylamino)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one could lead to the discovery of new drugs with potential therapeutic uses.

Synthesis Methods

The synthesis of 2-(4-fluorophenyl)-7-(methylamino)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one involves the reaction of 4-fluoroaniline with ethyl acetoacetate and hydrazine hydrate in ethanol. The resulting product is then treated with methylamine to yield 2-(4-fluorophenyl)-7-(methylamino)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one. The synthesis of 2-(4-fluorophenyl)-7-(methylamino)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

2-(4-fluorophenyl)-7-(methylamino)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for the dopamine transporter and the sigma-1 receptor, which are both involved in the regulation of dopamine signaling in the brain. 2-(4-fluorophenyl)-7-(methylamino)-6,7-dihydropyrazolo[1,5-a]pyrazin-4(5H)-one has also been shown to have anxiolytic and antidepressant-like effects in animal models, making it a potential candidate for the treatment of anxiety and depression.